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Compound of Interest

Compound Name: Fedratinib

Cat. No.: B1684426

This document provides a comprehensive, procedural guide for the safe handling and disposal
of fedratinib (Inrebic®), a kinase inhibitor classified as a hazardous drug. The information is
intended for researchers, scientists, and drug development professionals to ensure immediate
safety and logistical compliance in a laboratory setting. Adherence to these protocols is critical
for minimizing occupational exposure and preventing environmental release.

Immediate Safety and Handling Precautions

Fedratinib is classified as a hazardous substance, suspected of damaging the unborn child
and causing organ damage through prolonged or repeated exposure[1]. Therefore, stringent
safety measures are required during handling and disposal.

» Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
fedratinib in any form. This includes double gloves (nitrile), a protective gown, and safety
glasses|2]. If there is a risk of generating dust or aerosols from crushed or opened capsules,
a NIOSH-approved respirator is mandatory[1].

» Engineering Controls: Whenever possible, handle fedratinib within a ventilated engineering
control, such as a chemical fume hood or a biological safety cabinet, to minimize inhalation
exposure.

e Avoid Contamination: Do not eat, drink, or smoke in areas where fedratinib is handled[1].
Wash hands thoroughly after handling the drug, even if gloves were worn[1].
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Fedratinib Waste Disposal Procedures

All fedratinib waste is considered hazardous and must be disposed of according to federal,
state, and local regulations. Do not dispose of fedratinib or contaminated materials in standard
trash or down the drain[1][3].

Step-by-Step Disposal of Unused or Expired Fedratinib

e Segregation: Isolate all unused, expired, or unwanted fedratinib capsules. Keep them in
their original or a clearly labeled, sealed container.

o Waste Classification: This material is classified as hazardous pharmaceutical waste.

» Containerization: Place the container into a designated, leak-proof, and properly labeled
hazardous waste container. In the United States, this is typically a black RCRA (Resource
Conservation and Recovery Act) waste container[4]. The container must be clearly labeled
with the words "Hazardous Waste" and identify the contents.

o Storage: Store the hazardous waste container in a secure, designated area away from
general laboratory traffic, pending collection.

» Final Disposal: Arrange for pickup by a licensed hazardous waste disposal contractor for
high-temperature incineration at a permitted facility[1]. Maintain all records of waste disposal
as required by your institution and regulatory agencies.

Disposal of Contaminated Materials

Items that have come into contact with fedratinib, such as gloves, bench paper, empty bottles,
and labware, are also considered hazardous waste.

Table 1: Fedratinib Waste Stream Management
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Waste Type

Description

Recommended
Container

Disposal Method

Unused/Expired Drug

Intact capsules,
partially used bottles

of fedratinib.

Black RCRA
Hazardous Waste
Container (or
equivalent per local

regulation).

High-Temperature
Incineration via

licensed contractor.

Contaminated Sharps

Needles, syringes,
glass slides, or broken
labware contaminated
with fedratinib.

Puncture-resistant,
leak-proof sharps
container labeled
"Hazardous Waste -

Sharps".

High-Temperature
Incineration via

licensed contractor.

Contaminated Solid
Waste (Non-Sharps)

Gloves, gowns, bench
paper, plasticware,
and other disposable

items contaminated

with fedratinib residue.

Yellow Chemotherapy
Waste Container (or
equivalent) labeled

"Hazardous Waste".

High-Temperature
Incineration via

licensed contractor.

Contaminated Liquid
Waste

Aqueous solutions
containing fedratinib,
and the first two
rinsates from
decontaminating

glassware.

Sealable, chemical-
resistant liquid waste
container labeled

"Hazardous Waste".

Collection and
disposal by a licensed
hazardous waste

vendor.

Experimental Protocols

While specific protocols for the chemical degradation of fedratinib for disposal are not widely
published, the following spill decontamination protocol is based on standard laboratory safety
procedures for hazardous drugs[1][2][5].

Protocol: Decontamination of a Fedratinib Spill

o Area Control & Evacuation: 1.1. Immediately alert personnel in the vicinity of the spill. 1.2.
Cordon off the affected area to prevent the spread of contamination[5]. 1.3. Evacuate all non-
essential personnel.
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» Don Appropriate PPE: 2.1. Before beginning cleanup, don a full set of PPE: two pairs of
chemotherapy-rated gloves, a disposable gown, safety goggles, and a NIOSH-approved
respirator (if the spill involves powder).

o Spill Containment: 3.1. For liquid spills: Gently cover the spill with absorbent pads, working
from the outside in to prevent splashing[2]. 3.2. For powder spills: Cover the spill with
absorbent pads dampened with a suitable solvent or water to avoid raising dust[1]. DO NOT
dry sweep the powder.

o Spill Cleanup: 4.1. Using forceps, carefully pick up any broken glass or sharp fragments and
place them into a designated hazardous sharps container. 4.2. Collect all absorbent
materials and contaminated debris and place them into a designated cytotoxic waste bag or
container[2].

o Surface Decontamination: 5.1. Decontaminate the spill area thoroughly. The Safety Data
Sheet for Inrebic specifies decontaminating the area twice with an appropriate solvent[1].
5.2. A common practice for cytotoxic drugs involves a three-step process:

o Step 1 (Deactivation - Optional but Recommended): While specific deactivating agents for
fedratinib are not listed, some guidelines suggest using agents like sodium hypochlorite
for other cytotoxic drugs[6]. Check for material compatibility before use.

o Step 2 (Cleaning): Wash the area with a detergent solution and disposable towels.

o Step 3 (Rinsing): Rinse the area with clean water and wipe dry with fresh disposable
towels. 5.3. Place all cleaning materials into the cytotoxic waste container.

e Post-Cleanup Procedure: 6.1. Carefully remove PPE, starting with the outer gloves and
turning them inside out[2]. Dispose of all PPE as contaminated waste. 6.2. Wash hands
thoroughly with soap and water. 6.3. Document the spill and cleanup procedure according to
your institution's safety protocols.

Logical Workflow for Fedratinib Waste Management

The following diagram illustrates the decision-making process for segregating and disposing of
waste generated from activities involving fedratinib.
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Fedratinib Waste Generated

Is the item a sharp
(needle, broken glass)?

Is it bulk/unused
fedratinib?

\/

Place in Puncture-Resistant
Hazardous Sharps Container

[o] Yes

Is it liquid waste?

Place in Black RCRA
Yes

Hazardous Waste Container

Item is Contaminated Solid Waste
(PPE, labware, etc.)

Y

Place in Sealable
Liquid Hazardous Waste Container
Place in Yellow

Chemotherapy Waste Container

Dispose via Licensed
Hazardous Waste Contractor
(Incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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